Cas no 1157519-56-6 ({2-[(thian-4-yl)amino]phenyl}methanol)

• Product Name: {2-[(thian-4-yl)amino]phenyl}methanol
• CAS No: 1157519-56-6
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 5157225
• Update Time: 2026-03-04

{2-[(thian-4-yl)amino]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(thian-4-yl)amino]phenyl}methanol
• Benzenemethanol, 2-[(tetrahydro-2H-thiopyran-4-yl)amino]-

• Inchi： 1S/C12H17NOS/c14-9-10-3-1-2-4-12(10)13-11-5-7-15-8-6-11/h1-4,11,13-14H,5-9H2
• InChI Key： MGVSOPOXMQMSRG-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)NC1C=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on {2-[(thian-4-yl)amino]phenyl}methanol

Professional Introduction to {2-[(thian-4-yl)amino]phenyl}methanol (CAS No. 1157519-56-6)

{2-[(thian-4-yl)amino]phenyl}methanol, chemically designated as a compound with the CAS number 1157519-56-6, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a phenolic hydroxyl group attached to an aromatic ring that is further substituted with a thiazole ring and an amino group, positions it as a versatile scaffold for medicinal chemistry exploration.

The pharmacological relevance of {2-[(thian-4-yl)amino]phenyl}methanol stems from its ability to interact with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted its potential in modulating enzyme activities and receptor interactions, which are pivotal in the pathogenesis of several diseases. The presence of the thiazole ring, known for its sulfur-containing heterocycle, contributes to the compound's unique chemical properties and biological efficacy.

In the realm of synthetic chemistry, {2-[(thian-4-yl)amino]phenyl}methanol serves as an intermediate in the preparation of more complex molecules. Its synthesis involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The robustness of its molecular framework allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have demonstrated that derivatives of {2-[(thian-4-yl)amino]phenyl}methanol can exhibit neuroprotective effects by interacting with neurotransmitter systems and mitigating oxidative stress. These findings align with the growing interest in developing therapeutics that target neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of {2-[(thian-4-yl)amino]phenyl}methanol in anti-inflammatory applications is another area of active research. Inflammatory processes are central to many chronic diseases, and compounds that can modulate these pathways hold therapeutic promise. Early research indicates that this molecule may inhibit key inflammatory enzymes and cytokines, thereby reducing inflammation and associated symptoms.

Furthermore, the compound has shown promise in anticancer research. Its ability to interfere with critical cellular pathways involved in cancer progression makes it a candidate for further investigation as an anticancer agent. Specifically, studies suggest that {2-[(thian-4-yl)amino]phenyl}methanol derivatives can induce apoptosis in cancer cells while sparing healthy cells, offering a potential therapeutic advantage.

The chemical diversity inherent in {2-[(thian-4-yl)amino]phenyl}methanol allows for extensive structural modifications, enabling the development of libraries of analogs with tailored properties. High-throughput screening techniques combined with computational modeling have accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further optimization.

The biocompatibility and metabolic stability of this compound are critical factors in its potential as a drug candidate. Studies have been conducted to evaluate its degradation pathways and interactions with metabolic enzymes, providing insights into its safety profile. These assessments are essential steps in advancing from preclinical findings to clinical trials.

The future direction of research on {2-[(thian-4-yl)amino]phenyl}methanol includes exploring its interactions with novel biological targets and assessing its efficacy in animal models of human diseases. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, {2-[(thian-4-yl)amino]phenyl}methanol (CAS No. 1157519-56-6) represents a significant compound in pharmaceutical research due to its structural complexity and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, and cancer make it a valuable asset in the quest for novel therapeutics. Continued investigation into this molecule will likely yield further insights into its mechanisms of action and therapeutic potential.